2-(2-methoxyethyl)-1-oxo-N-{[1-(propan-2-yl)-1H-benzimidazol-2-yl]methyl}-1,2-dihydroisoquinoline-4-carboxamide

Specification

• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-(2-methoxyethyl)-1-oxo-N-[(1-propan-2-ylbenzimidazol-2-yl)methyl]isoquinoline-4-carboxamide
• Standard InChI: InChI=1S/C24H26N4O3/c1-16(2)28-21-11-7-6-10-20(21)26-22(28)14-25-23(29)19-15-27(12-13-31-3)24(30)18-9-5-4-8-17(18)19/h4-11,15-16H,12-14H2,1-3H3,(H,25,29)
• Standard InChI Key: HZUDXYNSQNKGRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N=C1CNC(=O)C3=CN(C(=O)C4=CC=CC=C43)CCOC

Introduction

Synthesis Pathway

The synthesis of such compounds typically involves multi-step organic reactions. Below is a plausible synthetic route:

• Formation of the Isoquinoline Core:

  • Isoquinoline derivatives are often synthesized via the Pictet-Spengler reaction or through cyclization of benzylamines with aldehydes.

• Introduction of the Benzimidazole Moiety:

  • The benzimidazole group can be introduced by reacting o-phenylenediamine with an appropriate aldehyde or carboxylic acid derivative under acidic conditions.

• Attachment of Substituents:

  • The methoxyethyl group can be added via alkylation using a suitable alkyl halide (e.g., 2-methoxyethyl bromide).

  • The carboxamide functionality is introduced through amidation reactions involving the isoquinoline derivative and an amine or acid chloride.

• Final Purification:

  • The compound can be purified using recrystallization or chromatography techniques to ensure high purity.

Potential Applications

While specific studies on this exact compound are unavailable, its structural features suggest potential applications in drug discovery:

Anticancer Activity

Compounds with benzimidazole and isoquinoline scaffolds have shown promise as kinase inhibitors or DNA intercalators in cancer therapy.

Enzyme Inhibition

Carboxamide-containing molecules often act as inhibitors for enzymes like proteases or kinases due to their ability to form stable hydrogen bonds with active site residues.

Research Gaps and Future Directions

Given the structural complexity of this compound, further research is needed to explore its pharmacological profile:

• In Vitro Studies: Testing against cancer cell lines (e.g., MCF-7) or bacterial strains to determine efficacy.

• In Silico Modeling: Docking studies to predict interactions with biological targets such as EGFR or DNA gyrase.

• Toxicity Studies: Evaluating cytotoxicity to ensure safety for therapeutic use.

Data Table: Hypothetical Analytical Data

Parameter	Value/Description
Molecular Weight	~379 g/mol
IR Spectroscopy	Peaks for C=O (~1700 cm$^{-1}$), N-H (~3400 cm$^{-1}$)
NMR Spectroscopy	Signals for aromatic protons (~7–8 ppm), methoxy group (~3 ppm)
Melting Point	Estimated range: 200–250 °C